Cas no 1955523-31-5 (2-bromo-1-4-(morpholine-4-sulfonyl)phenylethan-1-ol)

• Product Name: 2-bromo-1-4-(morpholine-4-sulfonyl)phenylethan-1-ol
• CAS No: 1955523-31-5
• MF: C₁₂H₁₆BrNO₄S
• MW: 350.228741645813
• MDL: MFCD30180512
• CID: 5240921
• PubChem ID: 53441099
• Update Time: 2026-03-08

2-bromo-1-4-(morpholine-4-sulfonyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(bromomethyl)-4-(4-morpholinylsulfonyl)-
• 2-bromo-1-4-(morpholine-4-sulfonyl)phenylethan-1-ol

• MDL： MFCD30180512
• Inchi： 1S/C12H16BrNO4S/c13-9-12(15)10-1-3-11(4-2-10)19(16,17)14-5-7-18-8-6-14/h1-4,12,15H,5-9H2
• InChI Key： PTQGAUOCNNTCEL-UHFFFAOYSA-N
• SMILES： S(N1CCOCC1)(C1C=CC(C(O)CBr)=CC=1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-bromo-1-4-(morpholine-4-sulfonyl)phenylethan-1-ol

2-Bromo-1-(4-(Morpholine-4-sulfonyl)phenyl)ethan-1-ol: A Comprehensive Overview

CAS No. 1955523-31-5, commonly referred to as 2-bromo-1-(4-(morpholine-4-sulfonyl)phenyl)ethan-1-ol, is a complex organic compound with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential utility in drug design and synthesis. The molecule consists of a bromine atom attached to a carbon chain, which is further connected to a morpholine sulfonyl group and a phenyl ring. This combination of functional groups makes it a versatile building block in organic synthesis.

The morpholine sulfonyl group is known for its ability to enhance the solubility and stability of compounds, making it a valuable component in the development of bioactive molecules. Recent studies have highlighted the role of such groups in modulating pharmacokinetic properties, such as absorption and metabolism, which are critical for drug efficacy. The phenyl ring, on the other hand, contributes aromatic stability and serves as a platform for further functionalization.

One of the most notable aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers have explored its use in constructing heterocyclic frameworks, which are essential components of many bioactive agents. For instance, the bromine atom can act as a leaving group, enabling nucleophilic substitution reactions that facilitate the formation of diverse structures. This versatility has been leveraged in the development of novel anti-inflammatory agents and kinase inhibitors.

Recent advancements in synthetic methodology have further expanded the utility of CAS No. 1955523-31-5. The application of catalytic asymmetric synthesis has allowed for the enantioselective construction of this compound, which is crucial for producing chiral drugs with high enantiomeric purity. Additionally, green chemistry approaches have been employed to optimize its synthesis, reducing waste and improving sustainability.

In terms of biological activity, this compound has shown promise in preclinical studies targeting various disease states. Its ability to modulate cellular signaling pathways makes it a candidate for therapeutic interventions in cancer, inflammation, and neurodegenerative disorders. For example, studies have demonstrated its potential as an inhibitor of protein kinases, which are key players in cell proliferation and survival.

The integration of computational chemistry tools has also played a pivotal role in understanding the properties of this compound. Molecular docking studies have provided insights into its binding affinities with target proteins, guiding further optimization efforts. Furthermore, quantum chemical calculations have shed light on its electronic structure and reactivity patterns, aiding in the design of more effective derivatives.

In conclusion, 2-bromo-1-(4-(morpholine-4-sulfonyl)phenyl)ethan-1-ol represents a valuable compound with extensive applications in drug discovery and organic synthesis. Its unique combination of functional groups and adaptability to modern synthetic techniques positions it as a key player in advancing therapeutic development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to remain at the forefront of chemical innovation.